Cas no 2060033-58-9 (5H,6H,7H,8H,9H-imidazo1,2-aazepine-3-carboxylic Acid Hydrochloride)
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic Acid Hydrochloride is a heterocyclic compound featuring a fused imidazole-azepine core structure. This derivative is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. The compound's rigid bicyclic framework offers a scaffold for further functionalization, making it valuable in drug discovery and development. Its structural features may contribute to binding affinity in target interactions, particularly in central nervous system (CNS) or GPCR-related research. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity.
2060033-58-9 structure
Product Name:5H,6H,7H,8H,9H-imidazo1,2-aazepine-3-carboxylic Acid Hydrochloride
CAS No:2060033-58-9
MF:C9H13ClN2O2
MW:216.664721250534
MDL:MFCD30497533
CID:4635521
PubChem ID:126796932
Update Time:2025-06-09
5H,6H,7H,8H,9H-imidazo1,2-aazepine-3-carboxylic Acid Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic Acid Hydrochloride
- 5H,6H,7H,8H,9H-imidazo1,2-aazepine-3-carboxylic Acid Hydrochloride
-
- MDL: MFCD30497533
- Inchi: 1S/C9H12N2O2.ClH/c12-9(13)7-6-10-8-4-2-1-3-5-11(7)8;/h6H,1-5H2,(H,12,13);1H
- InChI Key: YHGCTVBLJBODIL-UHFFFAOYSA-N
- SMILES: C(C1=CN=C2CCCCCN12)(=O)O.Cl
5H,6H,7H,8H,9H-imidazo1,2-aazepine-3-carboxylic Acid Hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5H,6H,7H,8H,9H-imidazo1,2-aazepine-3-carboxylic Acid Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H326300-25mg |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic Acid Hydrochloride |
2060033-58-9 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H326300-50mg |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic Acid Hydrochloride |
2060033-58-9 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H326300-250mg |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic Acid Hydrochloride |
2060033-58-9 | 250mg |
$ 320.00 | 2022-06-04 | ||
| Enamine | EN300-311639-1g |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid hydrochloride |
2060033-58-9 | 95% | 1g |
$428.0 | 2023-09-05 | |
| Enamine | EN300-311639-5g |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid hydrochloride |
2060033-58-9 | 95% | 5g |
$1240.0 | 2023-09-05 | |
| Enamine | EN300-311639-10g |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid hydrochloride |
2060033-58-9 | 95% | 10g |
$1839.0 | 2023-09-05 | |
| Enamine | EN300-311639-0.05g |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid hydrochloride |
2060033-58-9 | 95.0% | 0.05g |
$81.0 | 2025-02-20 | |
| Enamine | EN300-311639-0.1g |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid hydrochloride |
2060033-58-9 | 95.0% | 0.1g |
$120.0 | 2025-02-20 | |
| Enamine | EN300-311639-0.25g |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid hydrochloride |
2060033-58-9 | 95.0% | 0.25g |
$172.0 | 2025-02-20 | |
| Enamine | EN300-311639-0.5g |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid hydrochloride |
2060033-58-9 | 95.0% | 0.5g |
$320.0 | 2025-02-20 |
5H,6H,7H,8H,9H-imidazo1,2-aazepine-3-carboxylic Acid Hydrochloride Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2060033-58-9 (5H,6H,7H,8H,9H-imidazo1,2-aazepine-3-carboxylic Acid Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk